Cas no 100047-53-8 (3-Amino-5-methylthiophene-2-carboxylic acid)

• Product Name: 3-Amino-5-methylthiophene-2-carboxylic acid
• CAS No: 100047-53-8
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 1036235
• PubChem ID: 19843266
• Update Time: 2025-04-20

3-Amino-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methylthiophene-2-carboxylic acid
• 100047-53-8
• SCHEMBL9836065
• DTXSID20600521
• CS-0372592
• EN300-141406
• 3-Amino-5-methylthiophene-2-carboxylicacid

• Inchi： 1S/C6H7NO2S/c1-3-2-4(7)5(10-3)6(8)9/h2H,7H2,1H3,(H,8,9)
• InChI Key： BLEZJNAXCPGYTF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C)N

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.6Ų